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Compound of Interest

Compound Name: 19-Heptatriacontanol

Cat. No.: B11932174

Authoritative, immediate guidance on the safe and compliant disposal of 19-
Heptatriacontanol, ensuring the safety of laboratory personnel and environmental protection.

This document provides essential procedural information for the proper disposal of 19-
Heptatriacontanol, a long-chain fatty alcohol. Adherence to these guidelines is critical for
maintaining a safe laboratory environment and ensuring compliance with institutional and
regulatory standards. The following procedures have been synthesized from general best
practices for non-hazardous solid chemical waste disposal.

Hazard Assessment and Classification

19-Heptatriacontanol is classified as a long-chain fatty alcohol. Based on its chemical
structure, it is a waxy solid at room temperature with low volatility and low water solubility. It is
not classified as a hazardous waste under typical regulations (e.g., EPA RCRA) as it does not
exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity.

Table 1: Properties of 19-Heptatriacontanol Relevant to Disposal
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Property Value Implication for Disposal

Indicates a long-chain aliphatic

Chemical Formula Cs7H760[1]

alcohol.

Can be disposed of as solid
Physical State Solid waste; not prone to splashing

or creating vapor hazards.

] Disposal as hazardous waste
o Generally considered non- ) ) )
Hazard Classification is typically not required, but
hazardous. o o
institutional policies vary.

e Should not be disposed of
Solubility in Water Low _
down the drain.[2]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the recommended steps for the disposal of 19-Heptatriacontanol from a
laboratory setting.

Materials:
» Waste 19-Heptatriacontanol

o Appropriate Personal Protective Equipment (PPE): laboratory coat, safety glasses, and
gloves

e Sealable, sturdy waste container (e.g., a screw-cap plastic jar or a securely sealed
cardboard box)

o Waste label
e Permanent marker

Procedure:
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o Consult Institutional Policy: Before proceeding, review your institution's specific chemical
hygiene plan and waste disposal guidelines. Contact your Environmental Health and Safety
(EHS) department to confirm the proper disposal route for non-hazardous solid chemical
waste.[3][4][5]

o Wear Appropriate PPE: At a minimum, wear a laboratory coat, safety glasses, and gloves
when handling the chemical waste.

o Package the Waste:
o Place the solid 19-Heptatriacontanol waste into a sturdy, sealable container.

o Ensure the container is compatible with the chemical (polyethylene or glass is generally
suitable).

o Do not mix 19-Heptatriacontanol with other chemical wastes.
e Label the Container:
o Clearly label the container with the words "Non-Hazardous Waste."
o Identify the contents as "19-Heptatriacontanol.”
o Include the name of the principal investigator or laboratory and the date.

o Seal the Container: Securely seal the container to prevent any accidental spillage or
exposure.

o Dispose According to Institutional Guidelines: Follow one of the two primary disposal routes
as determined by your institution's EHS department:

o Option A: Collection by EHS: Store the sealed and labeled container in a designated
waste accumulation area for pickup by your institution's EHS personnel.

o Option B: Disposal in Regular Solid Waste: If permitted by your institution, you may be
able to dispose of the sealed and labeled container in the regular laboratory trash. This
should only be done if explicitly allowed, to avoid endangering custodial staff. The
container should be robust enough to prevent breakage during handling.
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Mandatory Visualization: Disposal Decision
Workflow

The following diagram illustrates the logical workflow for making decisions regarding the

disposal of 19-Heptatriacontanol.

Start: Have 19-Heptatriacontanol Waste

\ 4

Consult Institutional EHS Policy for Non-Hazardous Solid Waste

Is EHS pickup required?

Is disposal in regular trash permitted?

Package, label as ‘Non-Hazardous: 19-Heptatriacontanol’, and store for EHS pickup.

End: Disposed via EHS Securely package in a sealed, sturdy container. Label as ‘Non-Hazardous: 19-Heptatriacontanol'. Contact EHS for clarification

Place sealed container in designated laboratory solid waste bin.

End: Disposed in Regular Trash
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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